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Compound of Interest

Compound Name:
5-Bromo-1-methylindoline-2,3-

dione

Cat. No.: B1361368 Get Quote

In-Depth Technical Guide: 5-Bromo-1-
methylindoline-2,3-dione
This technical guide provides a comprehensive overview of the physical properties, synthesis,

and characterization of 5-Bromo-1-methylindoline-2,3-dione, a compound of interest for

researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties
5-Bromo-1-methylindoline-2,3-dione is a halogenated heterocyclic compound. Its core

structure consists of an indoline-2,3-dione system, which is an oxidized indole, substituted with

a bromine atom at the 5-position and a methyl group at the 1-position of the indole nucleus.

Data Presentation: Physical and Chemical Properties
A summary of the key quantitative data for 5-Bromo-1-methylindoline-2,3-dione is presented

in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₆BrNO₂

Molecular Weight 240.05 g/mol

CAS Number 2058-72-2

Melting Point 446 K (173 °C)

169.0 to 173.0 °C [1]

Appearance
White to Yellow to Orange

powder to crystal
[1]

Form Solid

Experimental Protocols
This section details the methodologies for the synthesis and melting point determination of 5-
Bromo-1-methylindoline-2,3-dione.

Synthesis of 5-Bromo-1-methylindoline-2,3-dione
A common method for the synthesis of 5-Bromo-1-methylindoline-2,3-dione involves the N-

alkylation of 5-bromoisatin.

Materials:

5-bromoisatin

Iodomethane

Dimethylformamide (DMF)

Potassium carbonate

Tetra-n-butylammonium bromide

Procedure: A mixture of 5-bromoisatin, iodomethane, a catalytic amount of tetra-n-

butylammonium bromide, and potassium carbonate is prepared in dimethylformamide (DMF).
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The reaction mixture is stirred at room temperature for an extended period, typically around 48

hours. The progress of the reaction can be monitored using thin-layer chromatography. Upon

completion, the solid byproducts are removed by filtration, and the solvent (DMF) is evaporated

under reduced pressure. The resulting crude product is then purified by recrystallization from a

suitable solvent, such as ethanol, to yield the final product as crystals.

Melting Point Determination
The melting point of a crystalline solid is a critical physical property that indicates its purity. A

sharp melting point range is characteristic of a pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 5-Bromo-1-methylindoline-2,3-dione
is finely ground into a powder using a mortar and pestle.[2][3]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the sample into the sealed end.

A sample height of 2-3 mm is typically sufficient.[2]

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer. The sample is heated at a steady and slow

rate, approximately 1-2 °C per minute, as the temperature approaches the expected melting

point.[2]

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire sample becomes a clear liquid (the
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completion of melting) are recorded. This range is the melting point of the sample. For a pure

compound, this range should be narrow, typically within 1-2 °C.[2]

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of 5-Bromo-1-
methylindoline-2,3-dione.

Reactants & Solvent

Reaction & Purification Final Product

5-Bromoisatin

Stir at RT
(48 hours)

Iodomethane

TBAB

K₂CO₃

DMF

Filtration
Reaction Mixture

Solvent Evaporation
Filtrate Recrystallization

(Ethanol)
Crude Product

5-Bromo-1-methylindoline-2,3-dionePurified Crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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